![molecular formula C14H20BrNO2 B3933397 1-(4-bromophenoxy)-3-(1-piperidinyl)-2-propanol](/img/structure/B3933397.png)
1-(4-bromophenoxy)-3-(1-piperidinyl)-2-propanol
Overview
Description
1-(4-bromophenoxy)-3-(1-piperidinyl)-2-propanol, also known as BPP, is a synthetic compound that belongs to the class of beta-adrenergic receptor antagonists. It is a selective antagonist of the beta-2 adrenergic receptor, which is found in the smooth muscle of the bronchi and blood vessels. BPP has been extensively studied for its potential therapeutic applications in the treatment of asthma, chronic obstructive pulmonary disease (COPD), and other respiratory disorders.
Mechanism of Action
1-(4-bromophenoxy)-3-(1-piperidinyl)-2-propanol acts as a selective antagonist of the beta-2 adrenergic receptor, which is found in the smooth muscle of the bronchi and blood vessels. By blocking the action of beta-2 adrenergic receptors, this compound reduces the constriction of the bronchi and blood vessels, leading to bronchodilation and vasodilation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce airway hyperresponsiveness, improve lung function, and reduce inflammation in the airways. In addition, this compound has also been shown to reduce blood pressure and improve cardiac function.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(4-bromophenoxy)-3-(1-piperidinyl)-2-propanol is its selectivity for the beta-2 adrenergic receptor, which allows for targeted therapeutic effects. However, one limitation of this compound is its relatively short half-life, which may limit its effectiveness in some applications.
Future Directions
There are a number of potential future directions for research on 1-(4-bromophenoxy)-3-(1-piperidinyl)-2-propanol. One area of interest is the development of new formulations and delivery methods for this compound, which could improve its effectiveness and reduce its side effects. In addition, there is also potential for the development of new therapeutic applications for this compound, such as in the treatment of other respiratory disorders or cardiovascular diseases. Finally, further research is needed to better understand the biochemical and physiological effects of this compound, which could lead to the development of more targeted and effective therapies.
Scientific Research Applications
1-(4-bromophenoxy)-3-(1-piperidinyl)-2-propanol has been studied extensively for its potential therapeutic applications in the treatment of respiratory disorders such as asthma and COPD. It has been shown to have bronchodilatory effects, which can help to alleviate the symptoms of these conditions. In addition, this compound has also been studied for its potential use in the treatment of hypertension and other cardiovascular disorders.
Properties
IUPAC Name |
1-(4-bromophenoxy)-3-piperidin-1-ylpropan-2-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20BrNO2/c15-12-4-6-14(7-5-12)18-11-13(17)10-16-8-2-1-3-9-16/h4-7,13,17H,1-3,8-11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIEGHZUCNHXKSJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC(COC2=CC=C(C=C2)Br)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20BrNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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